2-chloro-N-[(ethylamino)carbonyl]-2-phenylacetamide

• IUPAC Name: 2-chloro-N-(ethylcarbamoyl)-2-phenylacetamide
• InChI: InChI=1S/C11H13ClN2O2/c1-2-13-11(16)14-10(15)9(12)8-6-4-3-5-7-8/h3-7,9H,2H2,1H3,(H2,13,14,15,16)
• InChI Key: FXGOPOUEIMROAX-UHFFFAOYSA-N
• Canonical SMILES: CCNC(=O)NC(=O)C(C1=CC=CC=C1)Cl
• Molecular Formula: C11H13ClN2O2
• DSSTOX Substance ID: DTXSID20396932
• Molecular Weight: 240.68 g/mol
• CAS RN: 23420-63-5

Description

2-Chloro-N-[(ethylamino)carbonyl]-2-phenylacetamide, commonly referred to as CEPA, is an organic compound with a wide range of applications in the scientific and medical fields. It is a white crystalline solid that is soluble in water and most organic solvents. CEPA has been used in research studies for its ability to act as a reagent, catalyst, and inhibitor. In addition, it has been studied for its use in synthesizing other compounds, as well as its potential application in the medical field.

Scientific Research Applications

Electrochemical Reduction Studies

2-chloro-N-[(ethylamino)carbonyl]-2-phenylacetamide has been subject to electrochemical reduction studies. Research revealed its behavior during direct electrochemical reduction at carbon and silver cathodes in dimethylformamide. The studies included investigating the cleavage of the carbon-chlorine bond and the formation of dechlorinated amide and N-alkyl-N-phenylaniline as reaction products, offering insights into its electrochemical properties and potential applications in synthesis and analytical chemistry (Pasciak et al., 2014).

Insect Repellent Efficacy

Studies on the behavioral responses and bioefficacy of aromatic amides, including derivatives of this compound, against Aedes aegypti mosquitoes, have been conducted. These studies contribute to understanding the potential use of such compounds in personal protection and pest management strategies (Garud et al., 2011).

Molecular Structure Analysis

The molecular structure and conformational studies of related N-arylacetamides have been a subject of interest. Investigations into the crystal structure and supramolecular assembly of various halogenated N,2-diarylacetamides provide a basis for understanding the physical and chemical properties of these compounds, which can be crucial in their application in material science or pharmaceuticals (Nayak et al., 2014).

Synthetic Applications in Medicinal Chemistry

Research into the synthesis and reactivity of compounds related to this compound has implications for medicinal chemistry. For instance, studies on the synthesis and pharmacological evaluation of bis-2-(5-phenylacetamido-1,2,4-thiadiazol-2-yl)ethyl sulfide as glutaminase inhibitors reveal the potential of these compounds in therapeutic applications (Shukla et al., 2012).